1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone

• Molecular Formula: C24H24Cl2N4O2S
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 1-[6-(2,3-dichlorophenyl)-3-hexylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
• InChI: InChI=1S/C24H24Cl2N4O2S/c1-3-4-5-8-14-33-24-27-22-21(28-29-24)16-10-6-7-13-19(16)30(15(2)31)23(32-22)17-11-9-12-18(25)20(17)26/h6-7,9-13,23H,3-5,8,14H2,1-2H3
• InChI Key: LZLQYDBJNGXRRC-UHFFFAOYSA-N
• SMILES: CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C(=CC=C4)Cl)Cl)C(=O)C)N=N1

Description

1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone is a synthetic compound that has been developed for its potential applications in scientific research. The compound has been shown to have a unique structure and properties that make it a promising tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone is not fully understood, but it is believed to act on specific receptors in the body. These receptors are involved in various cellular processes, including cell growth and differentiation, inflammation, and apoptosis.
Biochemical and physiological effects:
Studies have shown that 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone can have a variety of biochemical and physiological effects. These include the inhibition of cell proliferation, the induction of apoptosis, and the suppression of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone in lab experiments is its high purity and stability. This makes it easy to handle and ensures that the results obtained are reliable. However, one limitation of using this compound is that it may not be suitable for all types of experiments, and further studies are needed to determine its full range of applications.

Future Directions

There are several future directions for research on 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone. One area of interest is in the development of new drugs that target specific receptors in the body. Another potential direction is in the study of the compound's effects on various disease models, such as cancer and inflammation. Additionally, further studies are needed to determine the full range of applications for this compound in scientific research.
In conclusion, 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone is a promising compound for use in scientific research. Its unique structure and properties make it a valuable tool for investigating various biochemical and physiological processes. Further studies are needed to determine its full range of applications and potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone involves several steps. The starting materials are commercially available and the synthesis can be carried out using standard organic chemistry techniques. The final product is obtained in good yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

1-[6-(2,3-dichlorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone has been shown to have potential applications in a variety of scientific research areas. One of the most promising applications is in the study of biochemical and physiological processes that are involved in the development and progression of various diseases.